Cas no 2229088-43-9 (2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2229088-43-9
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 6319646
• PubChem ID: 165669531
• Update Time: 2025-05-21

2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid
• 2,2-dimethyl-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclopropane-1-carboxylic acid
• EN300-1998941
• 2229088-43-9

• Inchi： 1S/C9H14N4O2/c1-8(2)5-9(8,7(14)15)3-4-13-6-10-11-12-13/h6H,3-5H2,1-2H3,(H,14,15)
• InChI Key： YILPLLUDHHTGNJ-UHFFFAOYSA-N
• SMILES： OC(C1(CCN2C=NN=N2)CC1(C)C)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų

Additional information on 2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid (CAS No. 2229088-43-9)

2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229088-43-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a cyclopropane ring incorporated into a more elaborate carbon framework, which often enhances its pharmacological properties. The presence of a tetrazole moiety further distinguishes it, as tetrazoles are known for their versatile biological activities and potential applications in drug design.

The molecular structure of 2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted at the 1-position with an ethyl group that is further functionalized with a tetrazole ring at the 2-position. This unique arrangement creates a rigid three-membered ring system that can interact favorably with biological targets, while the tetrazole moiety introduces additional reactivity and binding potential. Such structural features make this compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their ability to modulate biological pathways in novel ways. The cyclopropane ring is known to introduce conformational constraints that can improve binding affinity and selectivity when interacting with proteins or enzymes. Furthermore, the tetrazole group is a well-documented pharmacophore that exhibits a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two structural elements in 2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid suggests potential therapeutic applications across multiple disease areas.

Recent studies have highlighted the importance of cyclopropane derivatives in drug discovery. For instance, compounds containing cyclopropane rings have been shown to exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders and cancer. Similarly, tetrazole-based molecules have demonstrated efficacy in preclinical models against infectious diseases and inflammatory conditions. The synergistic effects of these structural features make 2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid a promising candidate for further investigation.

The synthesis of 2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring is notoriously difficult to functionalize due to its strain and stability issues. However, advances in synthetic methodologies have made it possible to introduce various substituents into this framework while maintaining its integrity. The incorporation of the tetrazole group further complicates the synthesis but also opens up possibilities for diversifying the chemical library of related compounds.

One of the key challenges in synthesizing this compound is controlling the regioselectivity of reactions at the cyclopropane ring. Due to its strained nature, the ring can undergo various reactions that may lead to undesired side products. However, recent developments in transition metal-catalyzed reactions have provided new tools for selectively functionalizing cyclopropanes. These methods have enabled chemists to construct complex molecules like 2,2-dimethyl-1-2-(1H-1,2,3,4-tetrazol-1-y l)ethylcyclopropane - ¹ - carboxylic acid with high precision and yield.

Another important aspect of this compound's synthesis is the introduction of the tetrazole moiety. Tetrazoles are typically synthesized via nucleophilic substitution reactions or by cyclization of hydrazines with nitrile oxides. In the case of ² ,² - dimethyl - ¹ - ² - (¹ H - ¹ ,² ,³ ,⁴ - tetrazol - ¹ - yl ) ethylcyc lo propane - ¹ - carboxylic acid, the tetrazole group is likely incorporated through a multi-step process involving protection-deprotection strategies to ensure regioselectivity and minimize side reactions.

The pharmacological potential of ² ,² - dimethyl - ¹ - ² - (¹ H - ¹ ,² ,³ ,⁴ - tet razol - ¹ - yl ) ethylcy clo propane - ¹ - carboxylic acid has been explored in several preclinical studies. These studies have demonstrated that compounds containing both cyclopropane and tetrazole moieties can exhibit potent activity against various biological targets. For example，some derivatives have shown inhibitory effects on kinases involved in cancer progression，while others have demonstrated antimicrobial properties against resistant bacterial strains.

One particularly intriguing aspect of this compound's biology is its potential interaction with enzymes that are involved in metabolic pathways related to inflammation and oxidative stress. Recent research has shown that cyclopropane-containing molecules can modulate the activity of enzymes such as lipoxygenases and cyclooxygenases，which are key players in inflammatory responses. Similarly，the tetra zole group has been shown to interfere with bacterial biofilm formation，making it an attractive scaffold for developing novel antibiotics.

In addition to its potential as a therapeutic agent，² ,² - dimethyl - ¹ - ² - (¹ H - ¹ ,² ,³ ,⁴ - tet ra zol - ¹ yl ) ethylcy clo pro pane - ¹ carboxylic acid may also serve as a valuable tool for studying enzyme mechanisms and drug interactions. Its unique structure provides a scaffold for designing molecules that can probe specific binding sites on proteins or enzymes，thereby aiding in the development of more targeted therapies.

The future direction of research on ² ,² dimeth yl – ₁ – ₂ – (₁ H –₁ ，₂ ，₃ ，₄ – tet ra zol –₁ – yl ) ethyl cy clo pro pane –₁ carbox ylic ac id will likely focus on optimizing its synthetic routes，investigating its pharmacological profile in more detail，and exploring its potential as a lead compound for drug development programs。With continued advancements in synthetic chemistry and biopharmaceutical research，this compound holds promise as a versatile tool for addressing unmet medical needs。